5-bromo-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C20H16BrN3O2S2/c1-12-6-7-14(26-2)17-18(12)28-20(23-17)24(11-13-5-3-4-10-22-13)19(25)15-8-9-16(21)27-15/h3-10H,11H2,1-2H3
• InChI Key: YNSITLGPXYWLCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4=CC=C(S4)Br
• Molecular Formula: C20H16BrN3O2S2
• Molecular Weight: 474.4 g/mol

Description

5-bromo-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H16BrN3O2S2 and its molecular weight is 474.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds with structures similar to the target molecule have been synthesized and evaluated for various biological activities. For example, derivatives of benzothiophenes and thiazoles have been studied for their anti-inflammatory, analgesic, and antimicrobial activities. These compounds' synthesis often involves complex chemical reactions aiming to explore their potential as pharmacological agents or as intermediates for further chemical transformations (Abu-Hashem, Al-Hussain, & Zaki, 2020), (Hassan, Hafez, & Osman, 2014).

Photodynamic Therapy and Cancer Treatment

The synthesis of novel zinc phthalocyanines substituted with benzenesulfonamide derivative groups, exhibiting high singlet oxygen quantum yields, suggests a potential application in photodynamic therapy for cancer treatment. These compounds demonstrate good fluorescence properties and high singlet oxygen quantum yields, essential for Type II photodynamic therapy mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Corrosion Inhibition

Thiazole-based pyridine derivatives have been synthesized and studied for their potential as corrosion inhibitors for mild steel. These compounds offer effective protection for steel surfaces by forming a protective layer, inhibiting both anodic and cathodic reactions. Such research highlights the application of similar compounds in materials science, particularly in protecting metals from corrosion (Chaitra, Mohana, & Tandon, 2016).

Antimicrobial and Antibacterial Properties

Several studies have synthesized and evaluated the antimicrobial and antibacterial properties of compounds structurally related to the target molecule. These compounds have shown activity against various bacterial strains, suggesting their potential use in developing new antimicrobial agents (Yu-jie, 2011).